6-imino-7-(3-methoxypropyl)-11-methyl-5-(piperidine-1-carbonyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

Specification

• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 6-imino-7-(3-methoxypropyl)-11-methyl-5-(piperidine-1-carbonyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• Standard InChI: InChI=1S/C22H27N5O3/c1-15-8-6-11-27-19(15)24-20-17(22(27)29)14-16(18(23)26(20)12-7-13-30-2)21(28)25-9-4-3-5-10-25/h6,8,11,14,23H,3-5,7,9-10,12-13H2,1-2H3
• Standard InChI Key: JNXFCDWUWISHKC-UHFFFAOYSA-N
• SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCCOC)C(=O)N4CCCCC4
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCCOC)C(=O)N4CCCCC4

Introduction

The compound 6-imino-7-(3-methoxypropyl)-11-methyl-5-(piperidine-1-carbonyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule with a unique structure. It belongs to a class of compounds known as triazatricycloalkanes, which are characterized by their tricyclic ring system containing three nitrogen atoms. This compound is of interest due to its potential applications in pharmaceuticals and materials science.

Synthesis and Preparation

The synthesis of 6-imino-7-(3-methoxypropyl)-11-methyl-5-(piperidine-1-carbonyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one typically involves multi-step reactions that require careful control of conditions to achieve the desired structure. Common methods include condensation reactions and cyclization processes.

Synthesis Steps

• Starting Materials: The synthesis often begins with simpler organic compounds that are modified through a series of chemical reactions.

• Condensation Reactions: These reactions are used to form the initial ring structures.

• Cyclization: This step involves the formation of the tricyclic core, which is crucial for the compound's structure.

Biological Activity

The biological activity of 6-imino-7-(3-methoxypropyl)-11-methyl-5-(piperidine-1-carbonyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is an area of ongoing research. Compounds with similar structures have shown potential as enzyme inhibitors or receptor ligands.

Potential Applications

• Pharmaceuticals: Potential use in drug development due to its structural complexity and possible interaction with biological targets.

• Materials Science: Could be used in the development of new materials with specific optical or electrical properties.

Research Studies

• Study 1: Investigated the compound's potential as a scaffold for drug design.

• Study 2: Examined its reactivity in various chemical environments.